2,2,3,3,4,4,5,5-Octafluoropentyl 2,4,6-trimethylbenzoate

• CAS RN: 18770-69-9
• Molecular Formula: C15H14F8O2
• Molecular Weight: 378.26 g/mol
• IUPAC Name: 2,2,3,3,4,4,5,5-octafluoropentyl 2,4,6-trimethylbenzoate
• InChI: InChI=1S/C15H14F8O2/c1-7-4-8(2)10(9(3)5-7)11(24)25-6-13(18,19)15(22,23)14(20,21)12(16)17/h4-5,12H,6H2,1-3H3
• InChI Key: MJYFIZPSRNIRQG-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)C(=O)OCC(C(C(C(F)F)(F)F)(F)F)(F)F)C
• synonyms: 2,4,6-Trimethylbenzoic acid 2,2,3,3,4,4,5,5-octafluoropentyl ester

Description

2,2,3,3,4,4,5,5-Octafluoropentyl 2,4,6-trimethylbenzoate is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a fluorinated compound that is widely used in the field of organic chemistry.

Mechanism Of Action

The exact mechanism of action of 2,2,3,3,4,4,5,5-Octafluoropentyl 2,4,6-trimethylbenzoate is not well understood. However, it is believed to act as a fluorinated solvent, which can enhance the reactivity of certain chemical reactions. The compound is also known to have a high boiling point and low viscosity, which makes it an excellent solvent for high-temperature reactions.

Biochemical And Physiological Effects

There is limited research on the biochemical and physiological effects of 2,2,3,3,4,4,5,5-Octafluoropentyl 2,4,6-trimethylbenzoate. However, it is known to be a non-toxic compound and is not known to have any adverse effects on human health.

Advantages And Limitations For Lab Experiments

One of the major advantages of 2,2,3,3,4,4,5,5-Octafluoropentyl 2,4,6-trimethylbenzoate is its unique properties as a fluorinated solvent. It has a high boiling point and low viscosity, which makes it an excellent solvent for high-temperature reactions. The compound is also non-toxic, which makes it safe to handle in the laboratory.
One of the limitations of 2,2,3,3,4,4,5,5-Octafluoropentyl 2,4,6-trimethylbenzoate is its high cost. The compound is relatively expensive compared to other solvents, which can limit its use in certain laboratory experiments.

Future Directions

There are several future directions for research on 2,2,3,3,4,4,5,5-Octafluoropentyl 2,4,6-trimethylbenzoate. One area of research is the development of new synthetic methods using the compound as a building block. Another area of research is the use of the compound as a reagent in chemical reactions. Additionally, there is potential for the compound to be used in the development of new drugs due to its unique properties as a fluorinated compound.
Conclusion:
In conclusion, 2,2,3,3,4,4,5,5-Octafluoropentyl 2,4,6-trimethylbenzoate is a unique chemical compound that has found a wide range of applications in scientific research. It is commonly used as a fluorinated building block in the synthesis of complex organic molecules and as a solvent in NMR spectroscopy. The compound has potential for use in the development of new drugs and as a reagent in chemical reactions. Although the compound is relatively expensive, its unique properties make it a valuable tool in the laboratory.

Synthesis Methods

The synthesis of 2,2,3,3,4,4,5,5-Octafluoropentyl 2,4,6-trimethylbenzoate involves the reaction of 2,4,6-trimethylbenzoic acid with octafluoropentanol in the presence of a dehydrating agent such as thionyl chloride. The reaction results in the formation of the ester, which is then purified using column chromatography.

Scientific Research Applications

2,2,3,3,4,4,5,5-Octafluoropentyl 2,4,6-trimethylbenzoate has found a wide range of applications in scientific research. It is commonly used as a fluorinated building block in the synthesis of complex organic molecules. It is also used as a fluorinated solvent in NMR spectroscopy. The compound has been used in the development of new drugs and as a reagent in chemical reactions.